BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical properties of 3,6-Dimethoxy-9H-
xanthen-9-one (solubility, melting point)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3,6-Dimethoxy-9H-xanthen-9-one

Cat. No.: B1631633

Technical Guide: Physicochemical Properties of
3,6-Dimethoxy-9H-xanthen-9-one

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
3,6-Dimethoxy-9H-xanthen-9-one, a key synthetic intermediate in the development of various
bioactive compounds. The following sections detail its solubility and melting point, along with
standardized experimental protocols for their determination.

Core Physical Properties

3,6-Dimethoxy-9H-xanthen-9-one is a xanthone derivative utilized in the synthesis of
fluorescein derivatives and molecules with potential anticancer and acetylcholinesterase
inhibitory activities.[1] It typically presents as a crystalline solid, ranging in color from white to
yellow, with a purity of 298%.[1]

Data Presentation: Quantitative Physical Properties

The table below summarizes the key physical and solubility data for 3,6-Dimethoxy-9H-
xanthen-9-one.
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Solvents/Condition

Property Value s Source
Molecular Formula C15H1204 - [1]
Molecular Weight 256.3 g/mol - [1]
Appearance Crystalline Solid - [1]
Purity =298% - [1]

A definitive,

experimentally verified

melting point is not

Melting Point Undetermined )
consistently reported
in publicly available
literature.
N Dimethylformamide
Solubility 1 mg/mL [1]
(DMF)
Dimethyl sulfoxide
2 mg/mL [1]
(DMSO)
Insoluble Ethanol [1]

Phosphate-Buffered
Insoluble _ [1]
Saline (PBS, pH 7.2)

Experimental Protocols

The following are detailed methodologies for the determination of the key physical properties of
3,6-Dimethoxy-9H-xanthen-9-one.

Determination of Solubility

This protocol describes a standardized method to determine the solubility of 3,6-Dimethoxy-
9H-xanthen-9-one in various solvents.

Materials:
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e 3,6-Dimethoxy-9H-xanthen-9-one

e Selected solvents (e.g., DMF, DMSO, Ethanol, PBS pH 7.2)
e Analytical balance

 Vials with screw caps

e Magnetic stirrer and stir bars

e Centrifuge

o UV-Vis Spectrophotometer

e Volumetric flasks and pipettes

Procedure:

o Preparation of Supersaturated Solutions: Add an excess amount of 3,6-Dimethoxy-9H-
xanthen-9-one to a known volume of the selected solvent in a sealed vial.

» Equilibration: Place the vials on a magnetic stirrer and agitate at a constant temperature
(e.g., 25 °C) for a prolonged period (e.g., 24 to 72 hours) to ensure equilibrium is reached.

o Phase Separation: Centrifuge the vials at high speed to pellet the undissolved solid.

o Sample Preparation: Carefully withdraw an aliquot of the supernatant and dilute it with the
same solvent to a concentration within the linear range of the spectrophotometer.

o Quantification: Measure the absorbance of the diluted solution using a UV-Vis
spectrophotometer at the wavelength of maximum absorbance for 3,6-Dimethoxy-9H-
xanthen-9-one.

o Calculation: Determine the concentration of the dissolved solid using a pre-established
calibration curve. The solubility is then calculated back to the original undiluted sample and
expressed in mg/mL.

Determination of Melting Point
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This protocol outlines the procedure for determining the melting point of 3,6-Dimethoxy-9H-
xanthen-9-one using a standard melting point apparatus.

Materials:

e 3,6-Dimethoxy-9H-xanthen-9-one, finely powdered
e Capillary tubes

e Melting point apparatus

Procedure:

Sample Preparation: Pack a small amount of the finely powdered 3,6-Dimethoxy-9H-
xanthen-9-one into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: Place the capillary tube into the heating block of the melting point
apparatus.

e Heating: Heat the block at a rapid rate initially, then slow the rate to 1-2 °C per minute as the
expected melting point is approached.

o Observation: Observe the sample through the magnifying lens. The melting range is
recorded from the temperature at which the first drop of liquid appears to the temperature at
which the entire solid has melted into a clear liquid.

Visualizations: Synthetic Pathways

As a synthetic intermediate, 3,6-Dimethoxy-9H-xanthen-9-one is a precursor in multi-step
synthetic pathways. The following diagrams illustrate its role in the synthesis of target
molecules.
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Starting Materials

3,6-Dimethoxy-9H-xanthen-9-one Phthalic Anhydride Analogue

Reaction

Condensation Reaction

Fluorescein Derivative

Click to download full resolution via product page

Caption: Synthesis of Fluorescein Derivatives.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1631633?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Starting Material

3,6-Dimethoxy-9H-xanthen-9-one

Step 1: Functional Group Modification

Step 2: Coupling Reaction

Step 3: Further Derivatization

Final Broduct

Acetylcholinesterase Inhibitor

Click to download full resolution via product page

Caption: Synthesis of Acetylcholinesterase Inhibitors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical properties of 3,6-Dimethoxy-9H-xanthen-9-one
(solubility, melting point)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1631633#physical-properties-of-3-6-dimethoxy-9h-
xanthen-9-one-solubility-melting-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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